![molecular formula C7H5FN2O3 B1321429 2-Fluoro-4-nitrobenzamide CAS No. 350-32-3](/img/structure/B1321429.png)
2-Fluoro-4-nitrobenzamide
Overview
Description
2-Fluoro-4-nitrobenzamide, also known as 2-FNB, is a compound of the nitrobenzamide class of compounds that has recently been the subject of research in the scientific community, due to its potential applications in lab experiments and its biochemical and physiological effects.
Scientific Research Applications
A Convenient Synthesis of 4-amino-2-fluoro-N-methyl-benzamide
- The synthesis of 2-Fluoro-4-nitrobenzoic acid is achieved through oxidation of 2-fluoro-4-nitrotoluene. Subsequent steps involve chlorination, amination, and hydrogenation to produce N-methyl-2-fluoro-4-nitrobenzamide and finally 4-amino-2-fluoro-N-methyl-benzamide (Defeng Xu et al., 2013).
Applications in Imaging
PET Imaging Ligands
- Compounds including 2-Fluoro-4-nitrobenzamide derivatives have been synthesized and exhibit high affinity to σ receptors. Notably, N-(N-Benzylpiperidin-4-yl)-2-fluorobenzamide shows potent binding affinity and selectivity. These characteristics position it as a potential ligand for PET imaging of σ receptors in humans (C. Shiue et al., 1997).
Catalysis
Lignin Residue-Derived Carbon-Supported Nanoscale Iron Catalyst
- This study highlights the use of a carbon-supported magnetic iron nanocatalyst derived from lignin residue for the hydrogenation of nitroarenes to anilines. This process tolerates various functional groups, including fluoro, and is used in the hydrogenation of nitrobenzamide to aminobenzamide, showcasing the reactivity and potential of this compound in catalytic applications (Naina Sarki et al., 2022).
Drug Synthesis and Development
Synthesis of Androgen Receptor Antagonists MDV3100
- In the synthesis of MDV3100, an antagonist for the androgen receptor, 4-amino-2-fluoro-N-methylbenzamide plays a crucial role. It's synthesized from 2-fluoro-1-methyl-4-nitro-benzoic acid and is a key intermediate in producing MDV3100, showcasing the utility of this compound in the development of pharmaceuticals (Li Zhi-yu, 2012).
Safety and Hazards
2-Fluoro-4-nitrobenzamide is harmful by inhalation, in contact with skin, and if swallowed . In case of skin contact, it is recommended to wash the skin with copious amounts of water for at least 15 minutes while removing contaminated clothing and shoes . In case of eye contact, the eyes should be washed with copious amounts of water for at least 15 minutes . If irritation persists, medical attention should be sought .
Mechanism of Action
Mode of Action
It is known that nitrobenzamides can act as electrophiles, potentially undergoing reactions with nucleophiles in the body .
Action Environment
Environmental factors such as pH, temperature, and the presence of other molecules can influence the action, efficacy, and stability of 2-Fluoro-4-nitrobenzamide . .
properties
IUPAC Name |
2-fluoro-4-nitrobenzamide | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H5FN2O3/c8-6-3-4(10(12)13)1-2-5(6)7(9)11/h1-3H,(H2,9,11) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MPYXSYLXWAVLLK-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=C(C=C1[N+](=O)[O-])F)C(=O)N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H5FN2O3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID20617997 | |
Record name | 2-Fluoro-4-nitrobenzamide | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID20617997 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
184.12 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
350-32-3 | |
Record name | 2-Fluoro-4-nitrobenzamide | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID20617997 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Synthesis routes and methods I
Procedure details
Synthesis routes and methods II
Procedure details
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Q & A
Q1: What is the significance of using a phase transfer catalyst in the synthesis of 2-Fluoro-4-nitrobenzoic acid?
A1: The synthesis of 2-Fluoro-4-nitrobenzoic acid from 2-fluoro-4-nitrotoluene involves an oxidation reaction using potassium permanganate []. Potassium permanganate is a strong oxidizing agent, but it is not readily soluble in organic solvents, while 2-fluoro-4-nitrotoluene is. This difference in solubility can hinder the reaction.
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.